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Compound of Interest

Compound Name: 1-Iodoisoquinoline

CAS No.: 19658-77-6

Cat. No.: B010073

Get Quote

Executive Summary: The "Halogen Rule"
The most critical operational error regarding 1-Iodoisoquinoline is improper waste stream

segregation. Because this compound contains iodine, it must be classified as Halogenated

Organic Waste.[1]

Core Directive: Never dispose of 1-Iodoisoquinoline (solid or solution) in "General Organic" or

"Non-Halogenated" waste containers. Doing so contaminates the entire volume, necessitating

high-temperature incineration (≥1100°C) for the whole drum to prevent dioxin/furan formation,

effectively tripling disposal costs and complicating regulatory compliance.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of 1-Iodoisoquinoline is the foundation of a

self-validating safety protocol.
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Parameter Data Operational Implication

Chemical Name 1-Iodoisoquinoline Halogenated Heterocycle

CAS Number 19658-77-6
Unique identifier for waste

profiles.[2]

Formula C₉H₆IN
Releases HI and NOx upon

combustion.

Physical State Solid (Powder/Crystalline)
Dust inhalation risk; requires

N95/P100 or fume hood.

Stability Light Sensitive
Store/Dispose in amber glass

or opaque HDPE.

GHS Hazards

H302 (Harmful if

swallowed)H315 (Skin

Irrit.)H319 (Eye Irrit.)H335

(Resp.[3] Irrit.)

Standard PPE (Nitrile gloves,

goggles) required.[1]

Incompatibility Strong Oxidizing Agents
Do not mix with Nitric Acid or

Peroxides in waste.

Operational Disposal Protocol
A. Waste Segregation Logic
The presence of the Iodine-Carbon bond dictates the disposal path. Unlike standard

hydrocarbons, halogenated compounds require specific destruction methods to neutralize acid

gases (HI) generated during thermal decomposition.[1]

The Protocol:

Segregation: Dedicate a specific satellite accumulation container labeled "HALOGENATED

ORGANIC WASTE."

Compatibility: 1-Iodoisoquinoline is generally compatible with other halogenated solvents

(DCM, Chloroform) and non-halogenated solvents (Methanol, Ethyl Acetate) within the

halogenated waste stream, provided no strong oxidizers are present.[1]
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Container Selection:

Solids: Wide-mouth amber glass jar or HDPE container.

Solutions: Amber glass bottle with a vented cap (if evolution of gas is suspected from

reaction byproducts) or standard safety waste jug.

B. Step-by-Step Disposal Workflow
Scenario 1: Pure Solid Waste (Expired/Excess)

Don PPE: Nitrile gloves, safety glasses, lab coat.[1] Work inside a fume hood to contain dust.

Transfer: Place the solid material into a wide-mouth container compatible with halogenated

solids.

Labeling: Affix a hazardous waste label.

Constituents: "1-Iodoisoquinoline, Solid."[1][4]

Hazard Checkbox: Toxic, Irritant.[1][3][4][5]

Sealing: Ensure the lid is tight. If the original container is small (<50g), you may overpack the

entire vial into the waste container to minimize exposure.[1]

Scenario 2: Reaction Mixtures (Mother Liquors)
Quench: Ensure any reactive reagents (e.g., lithium halogen exchange reagents used with

the starting material) are fully quenched before bottling.

pH Check: Verify the pH is between 5 and 9. Strongly acidic waste containing iodides can

oxidize to form elemental iodine (

), turning the waste purple and corrosive.[1]

Combine: Pour into the Halogenated Solvent Waste carboy.

Record: Log the estimated volume of 1-Iodoisoquinoline on the waste tag.
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Visual Decision Tree (DOT Diagram)
The following diagram illustrates the logical flow for disposing of 1-Iodoisoquinoline, ensuring

compliance with RCRA and safety standards.
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Figure 1: Decision logic for the segregation and disposal of 1-Iodoisoquinoline, emphasizing

the critical "Halogenated" pathway.

Emergency Response: Spills & Exposure
In the event of a spill outside the fume hood, immediate action is required to prevent respiratory

irritation from dust or iodine vapors.[1]

Evacuate & Ventilate: If a large amount (>10g) of powder is aerosolized, leave the area and

allow dust to settle (15 mins).

PPE Upgrade: Wear a half-mask respirator with organic vapor/acid gas cartridges and P100

filters if cleaning up powder outside a hood.

Neutralization (Decontamination):

Absorb liquids with vermiculite or sand.

Clean surfaces with a dilute solution of Sodium Thiosulfate (5-10%). Thiosulfate reduces

any liberated iodine (brown/purple staining) to colorless iodide, reducing vapor pressure

and toxicity.[1]

Disposal of Debris: All spill cleanup materials (paper towels, absorbent) must be treated as

Halogenated Solid Waste.

Regulatory & Compliance Context (RCRA)
While 1-Iodoisoquinoline is not explicitly listed on the EPA's "P" (Acutely Toxic) or "U" (Toxic)

lists by specific CAS name, it is regulated under the Resource Conservation and Recovery Act

(RCRA) through characteristic definitions and mixture rules.[1]

Waste Coding:

If mixed with spent halogenated solvents (e.g., Methylene Chloride), the mixture carries

the F002 code.[1][6][7][8]

As a pure substance, it is typically profiled simply as "Hazardous Waste Solid/Liquid,

Organic, N.O.S.[1] (Not Otherwise Specified)" with the constituent noted.
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Destruction Method: The presence of Iodine requires incineration at facilities equipped with

acid gas scrubbers to capture Hydrogen Iodide (HI) emissions, preventing environmental

release.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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